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Compound of Interest

Compound Name: Dibenzo[c,flcinnoline

Cat. No.: B086725

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of Benzo[c]cinnoline, a
heterocyclic aromatic compound that serves as a privileged scaffold in medicinal chemistry and
materials science. We will delve into its chemical identity, synthesis, and key applications, with
a focus on its role in the development of novel therapeutic agents.

Chemical Identification

While the query specified "Dibenzo[c,flcinnoline,” the widely studied and indexed compound
with this core structure is formally known as Benzolc]cinnoline. This document will proceed with
the standard nomenclature.

IUPAC Name: Benzolc]cinnoline[1]

CAS Number: 230-17-1[1][2]

Molecular Formula: C12HsN2[1][2]

Molar Mass: 180.21 g/mol [1]

Synonyms: 9,10-Diazaphenanthrene, Diphenylenazone, 2,2'-Azobiphenyl, 3,4-
Benzocinnoline, 5,6-Phenanthroline[1][2][3][4][5]
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Physicochemical and Pharmacological Data

Benzolc]cinnoline and its derivatives have garnered significant interest due to their diverse
biological activities.[6] The core structure is a key pharmacophore in the design of agents
targeting DNA topoisomerases, which are critical enzymes in DNA replication and transcription.

[71L8]

Table 1: Cytotoxicity of Substituted Dibenzo[c,h]cinnoline Analogs[8]

Cell Line (Human
Compound ICs0 (NM)
Lymphoblastoma)
2,3-Dimethoxy-8,9-
methylenedioxydibenzo|c, RPMI8402 70
h]cinnoline

| 2,3-Dimethoxy-8,9-methylenedioxybenzo[ilphenanthridine (Reference) | RPMI8402 | 400 |

ICso0 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in
inhibiting a specific biological or biochemical function.

Synthesis and Experimental Protocols

The synthesis of the benzo[c]cinnoline scaffold can be achieved through various routes. A
common and effective method involves the oxidative cyclization of 2,2'-diamino-1,1'-biaryls.

This protocol is based on a metal-free and practical method for synthesizing functionalized
benzo[c]cinnoline derivatives.[9]

Materials:

o Substituted 2,2'-diamino-1,1'-biaryl (1.0 equiv)
e tert-Butyl nitrite (tBUONO) (2.0 equiv)

e 2,2,2-Trifluoroethanol (TFE) as solvent

Procedure:
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e To a solution of the 2,2'-diamino-1,1'-biaryl in 2,2,2-trifluoroethanol, add tert-butyl nitrite.
 Stir the reaction mixture at room temperature.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, concentrate the reaction mixture under reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield the corresponding
benzo[c]cinnoline derivative.[9]

This method is noted for its tolerance of various functional groups and its ability to be scaled up
for gram-scale production.[9]

e From 2-Azobiaryls: Copper(ll)-promoted or electrochemical oxidation of 2-azobiaryls
provides an efficient pathway to benzo[c]cinnolinium salts.[10]

o From 2,2'-Diazidobiphenyl: Photochemical irradiation of 2,2'-diazidobiphenyl in a glycerol
matrix at low temperature can yield pure benzo[c]cinnoline.[11]

e From 2,2'-Dinitrobiphenyl: A novel process involving partial reduction and subsequent
cyclization of 2,2'-dinitrobiphenyl can produce benzo[c]cinnoline or its N-oxide in high yields.
[12]

Mechanism of Action and Therapeutic Applications

Derivatives of the benzo[c]cinnoline scaffold have shown significant promise as anticancer
agents, primarily through their ability to target and inhibit DNA topoisomerases.[7][8]

Substituted dibenzolc,h]cinnolines, which are aza-analogues of benzolijphenanthridines, have
been identified as potent topoisomerase I-targeting agents.[8] They function by stabilizing the
cleavable complex formed between topoisomerase | and DNA, leading to DNA damage and
apoptosis in cancer cells.[8] Notably, these compounds can exhibit more potent topoisomerase
I-targeting activity and cytotoxicity compared to their benzol[ijphenanthridine counterparts.[8]

An important feature of these compounds is their ability to overcome multidrug resistance
(MDR) associated with the overexpression of the MDR1 efflux transporter.[3]
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The cinnoline nucleus is a versatile scaffold that has been incorporated into compounds with a
wide range of pharmacological activities, including:

» Antibacterial and antifungal activity[6][7]
e Antiprotozoal and antiviral properties[7]
 Anti-inflammatory and analgesic effects[6]

Logical Workflow for Drug Discovery

The development of benzol[c]cinnoline-based therapeutic agents follows a structured drug
discovery pipeline, from initial synthesis to biological evaluation.

Caption: Drug discovery workflow for Benzo[c]cinnoline derivatives.

Future Directions

The benzo[c]cinnoline scaffold remains a highly attractive starting point for the design of new
therapeutic agents and functional materials. Future research will likely focus on:

o Expanding Structural Diversity: The synthesis of novel derivatives to fine-tune
pharmacological activity and selectivity.[13]

e Mechanism Elucidation: Deeper investigation into the specific molecular interactions with
biological targets.

» Materials Science: Exploration of benzo[c]cinnoline-based compounds for applications in
organic electronics, such as in biosensors and organic field-effect transistors.[10]

» Fluorescence Applications: The development of amino-benzo-cinnolines as green-emitting
fluorophores for live-cell imaging highlights their potential as research tools.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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